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Compound of Interest

Compound Name: 4-Methoxy-N-methylaniline

Cat. No.: B147265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methoxy-N-methylaniline, also known as N-methyl-p-anisidine, is a substituted aniline

derivative with significant applications in various research and development fields. Its chemical

structure, featuring a methoxy group and an N-methylated amine on a benzene ring, makes it a

valuable intermediate in the synthesis of pharmaceuticals, dyes, and other specialty chemicals.

[1] In the realm of drug discovery, it serves as a building block for more complex molecules and

has been identified as an inhibitor of cytochrome P450 1A2 (CYP1A2), an enzyme crucial for

drug metabolism.[1] This guide provides an in-depth overview of commercial suppliers, key

chemical properties, a detailed synthesis protocol, and a visualization of the synthetic workflow

for 4-Methoxy-N-methylaniline.

Commercial Availability
A variety of chemical suppliers offer 4-Methoxy-N-methylaniline for research purposes, with

purity levels typically at or above 98%. The following table summarizes the offerings from

several prominent suppliers to facilitate easy comparison for procurement.
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Supplier Purity
Available
Quantities

Price (USD) CAS Number

Moldb 98%
1g, 5g, 10g, 25g,

100g, 500g

$6.00 (1g) -

$1343.00 (500g)
5961-59-1

Apollo Scientific 98%
5g, 25g, 100g,

500g, 2.5kg

£15.00 (5g) -

£2083.00 (2.5kg)
5961-59-1

AChemBlock 98% 500g $715.00 5961-59-1

Aladdin Scientific ≥98% 100g
Contact for

pricing

10541-33-0 (HCl

salt)

Sigma-Aldrich 98% Discontinued - 5961-59-1

Note: Prices and availability are subject to change. It is recommended to visit the supplier's

website for the most current information. The HCl salt (CAS 10541-33-0) is also commercially

available and may be suitable for certain applications.

Key Chemical Properties
Property Value

Molecular Formula C₈H₁₁NO

Molecular Weight 137.18 g/mol

CAS Number 5961-59-1

Appearance Beige solid

Melting Point 33-36 °C

Boiling Point 135-136 °C at 19 mmHg

Solubility Soluble in organic solvents.
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This protocol details the synthesis of 4-Methoxy-N-methylaniline from p-anisidine and

formaldehyde through reductive amination using sodium borohydride. This method is a

common and effective way to achieve N-methylation of primary anilines.

Materials:

p-Anisidine

Formaldehyde (37% solution in water)

Methanol

Sodium borohydride (NaBH₄)

Deionized water

Ethyl acetate

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve p-

anisidine (1.0 equivalent) in methanol.
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Imine Formation: Cool the solution to 0 °C using an ice bath. While stirring, slowly add

formaldehyde solution (1.1 equivalents). Continue stirring the reaction mixture at 0 °C for 30

minutes to allow for the formation of the intermediate imine.

Reduction: Still at 0 °C, add sodium borohydride (1.5 equivalents) portion-wise to the

reaction mixture. After the addition is complete, remove the ice bath and allow the reaction to

warm to room temperature. Continue stirring for an additional 2-4 hours.

Work-up:

Quench the reaction by the slow addition of deionized water.

Remove the methanol under reduced pressure using a rotary evaporator.

Transfer the aqueous residue to a separatory funnel and extract the product with ethyl

acetate (3 x volume of the aqueous layer).

Combine the organic extracts and wash with brine.

Dry the organic layer over anhydrous sodium sulfate.

Isolation and Purification:

Filter off the drying agent.

Remove the ethyl acetate under reduced pressure using a rotary evaporator to yield the

crude 4-Methoxy-N-methylaniline.

If necessary, the crude product can be further purified by column chromatography on silica

gel.

Visualizations
Experimental Workflow for the Synthesis of 4-Methoxy-
N-methylaniline
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Synthesis of 4-Methoxy-N-methylaniline via Reductive Amination

Reaction Work-up Isolation Purification (Optional)
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Caption: A flowchart illustrating the key steps in the synthesis of 4-Methoxy-N-methylaniline.
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Caption: The inhibitory effect of 4-Methoxy-N-methylaniline on the metabolic activity of the

CYP1A2 enzyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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